Cas no 2022788-62-9 (Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro-)

• Product Name: Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro-
• CAS No: 2022788-62-9
• MF: C₈H₁₅BrF₂
• MW: 229.10550904274
• CID: 5285620
• Update Time: 2025-06-13

Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-ethyl-1,1-difluoropentane
• Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro-

• Inchi： 1S/C8H15BrF2/c1-3-8(4-2,6-9)5-7(10)11/h7H,3-6H2,1-2H3
• InChI Key： JYBUNHZOIHIVIB-UHFFFAOYSA-N
• SMILES： BrCC(CC)(CC)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro-

Comprehensive Analysis of Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- (CAS No. 2022788-62-9) and Its Applications

The chemical compound Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- (CAS No. 2022788-62-9) is a specialized organic molecule with unique structural and functional properties. This halogenated pentane derivative has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are increasingly interested in its reactivity profile, particularly the role of the bromomethyl and difluoro groups in facilitating selective transformations.

One of the most frequently searched questions about this compound revolves around its synthetic utility and stability under various conditions. Studies indicate that the presence of both bromine and fluorine atoms in the molecule enhances its versatility as a building block for cross-coupling reactions, a topic trending in organic chemistry forums. The 3-ethyl substituent further contributes to steric effects, influencing reaction pathways—a subject often explored in computational chemistry studies.

From an industrial perspective, Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- has been investigated for its role in developing high-performance polymers and liquid crystal materials. These applications align with current market demands for lightweight, durable materials in electronics and automotive sectors. Notably, the compound’s fluorine content makes it relevant to discussions about green chemistry, as fluorinated compounds often exhibit improved energy efficiency in end-use products.

Analytical characterization techniques such as NMR spectroscopy and mass spectrometry are critical for quality control of this compound. Recent publications highlight challenges in distinguishing its isomers—a point frequently raised in analytical chemistry communities. The CAS registry (2022788-62-9) serves as a vital identifier for researchers navigating patent literature or regulatory databases, emphasizing the importance of accurate chemical nomenclature.

Environmental and safety assessments of Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- follow rigorous protocols, with particular focus on its biodegradation pathways. This aligns with growing public interest in chemical sustainability and corporate ESG (Environmental, Social, and Governance) reporting. The compound’s physicochemical properties—including vapor pressure and solubility parameters—are routinely analyzed to ensure compatibility with modern process intensification strategies.

In pharmaceutical research, the difluoro moiety of this pentane derivative shows promise for modifying drug bioavailability, a hot topic in medicinal chemistry circles. Patent analyses reveal increasing claims involving similar structures for CNS-targeting therapeutics, though specific applications of CAS 2022788-62-9 remain proprietary. This underscores the compound’s commercial potential while maintaining necessary confidentiality in competitive industries.

Supply chain professionals often inquire about the global availability of this specialty chemical. Market intelligence suggests stable production among fine chemical manufacturers in Asia and North America, with purity specifications typically exceeding 97%. Such data points are crucial for procurement teams evaluating just-in-time inventory strategies for research laboratories.

Emerging academic research explores the compound’s behavior in catalytic systems, particularly with transition metal complexes. These studies address broader questions about atom economy and waste reduction in synthetic protocols—key concerns for both academic and industrial chemists. The bromomethyl group specifically enables diverse functionalization routes, making it valuable for library synthesis in drug discovery pipelines.

Technical discussions frequently compare this compound with analogous halogenated alkanes, examining how structural variations impact reaction kinetics. Such comparative analyses help researchers select optimal intermediates for target-oriented synthesis. The compound’s thermal stability profile also features prominently in process chemistry literature, especially regarding continuous flow manufacturing applications.

Looking ahead, innovation in selective fluorination methodologies may further enhance the accessibility of Pentane, 3-(bromomethyl)-3-ethyl-1,1-difluoro- and its derivatives. This aligns with industry-wide efforts to develop cost-effective synthetic routes for complex organofluorine compounds—a field experiencing rapid growth due to demand from multiple technology sectors.